Cas no 1806896-79-6 (2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806896-79-6
• MF: C₇H₂F₇N
• MW: 233.086306095123
• CID: 4922064
• Update Time: 2025-05-25

2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F7N/c8-4(9)2-1-3(7(12,13)14)6(11)15-5(2)10/h1,4H
• InChI Key： VHILQVQYKMQDRT-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C(F)F)C=1)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

Introduction to 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806896-79-6)

2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1806896-79-6, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit unique electronic and steric properties, making them valuable scaffolds for the development of novel active ingredients. The presence of multiple fluorine atoms in its structure imparts enhanced metabolic stability and lipophilicity, which are critical factors in drug design.

The structural motif of 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine features a pyridine core substituted with three fluorinated groups. The electron-withdrawing nature of these fluorine atoms significantly influences the reactivity and binding affinity of the molecule. Such modifications are strategically employed to optimize pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) properties. In recent years, fluorinated pyridines have been extensively studied for their potential in medicinal chemistry due to their ability to modulate biological activity across various therapeutic targets.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of bioactive molecules. The trifluoromethyl and difluoromethyl groups introduce rigidity and electron-deficient regions into the pyridine ring, which can be exploited to enhance binding interactions with biological receptors. This has led to its incorporation in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which play pivotal roles in diseases like cancer and inflammatory disorders.

Recent advancements in computational chemistry have further highlighted the significance of 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine. Molecular modeling studies indicate that the fluorinated substituents enhance π-stacking interactions and hydrogen bonding capabilities, thereby improving target engagement. These insights have guided the optimization of lead compounds in drug discovery pipelines, demonstrating the compound's potential as a pharmacophore. The ability to fine-tune electronic properties through fluorination strategies remains a cornerstone in modern medicinal chemistry.

The agrochemical sector has also recognized the value of this compound. Fluorinated pyridines are known to exhibit improved resistance to degradation under environmental conditions, making them suitable for developing next-generation pesticides and herbicides. The specific arrangement of fluorine atoms in 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine contributes to its efficacy by enhancing binding affinity to biological targets in pests while minimizing off-target effects on non-target organisms.

In vitro studies have demonstrated promising results when 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine is incorporated into experimental therapeutic agents. Its incorporation into kinase inhibitors has shown enhanced selectivity and potency against mutant forms of enzymes implicated in cancer progression. Additionally, its role as a modulator of G-protein coupled receptors (GPCRs) has been explored, with preliminary data suggesting potential applications in treating neurological disorders.

The synthesis of this compound involves multi-step organic reactions that highlight the versatility of fluorinated intermediates. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination, have enabled efficient access to complex fluorinated pyridines like 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine. These synthetic strategies are crucial for producing high-purity compounds suitable for preclinical and clinical investigations.

The growing interest in fluorinated heterocycles underscores the importance of compounds like 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine in drug discovery. Their unique structural features offer a balance between chemical stability and biological activity, making them indispensable tools for medicinal chemists. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in developing innovative treatments for a wide range of diseases.

Future directions in the study of 2,6-Difluoro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine may include exploring its derivatives as well as investigating novel synthetic routes that improve yield and scalability. Collaborative efforts between academia and industry will be essential to translate laboratory findings into tangible clinical benefits. The continued exploration of fluorinated pyridines promises to yield groundbreaking advancements in both pharmaceuticals and agrochemicals.